Cas no 6297-36-5 (1,3,3,5-Pentanetetracarboxylicacid, 1,3,3,5-tetraethyl ester)

• Product Name: 1,3,3,5-Pentanetetracarboxylicacid, 1,3,3,5-tetraethyl ester
• CAS No: 6297-36-5
• MF: C₁₇H₂₈O₈
• MW: 360.399426460266
• CID: 519995
• PubChem ID: 226665
• Update Time: 2025-04-19

1,3,3,5-Pentanetetracarboxylicacid, 1,3,3,5-tetraethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3,3,5-Pentanetetracarboxylicacid, 1,3,3,5-tetraethyl ester
• (+-)-Pentan-1,2,5-triol
• (+-)-pentane-1,2,5-triol
• 1,2,5-Pentanetriol
• 1,2,5-trihydroxy pentane
• 1,3,3,5-tetraethyl pentane-1,3,3,5-tetracarboxylate
• 1,4,5-Pentanetriol
• 1,5-Pentanetriol
• AC1L3A5N
• ACMC-1C8RP
• BRN 1719516
• EINECS 238-747-1
• NSC44963
• Pentan-1,2,5-triol
• Pentan-1,3,3,5-tetracarbonsaeure-tetraaethylester
• pentane-1,3,3,5-tetracarboxylic acid tetraethyl ester
• Tetraethyl 1,3,3,5-pentanetetracarboxylate #
• tetraethyl pentane-1,3,3,5-tetracarboxylate
• DTXSID00978831
• QOYOXWTVAJBIDG-UHFFFAOYSA-N
• 6297-36-5
• SCHEMBL7860159
• NSC17349
• NSC-17349
• 1,3,3,5-Pentanetetracarboxylic acid, tetraethyl ester
• G66360

• Inchi： 1S/C17H28O8/c1-5-22-13(18)9-11-17(15(20)24-7-3,16(21)25-8-4)12-10-14(19)23-6-2/h5-12H2,1-4H3
• InChI Key： QOYOXWTVAJBIDG-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)(CCC(=O)OCC)CCC(=O)OCC)=O

Computed Properties

• Exact Mass: 360.17844
• Monoisotopic Mass: 360.178418
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 16
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105
• XLogP3: 1.8

Experimental Properties

• Density: 1.115
• Boiling Point: 392.9°C at 760 mmHg
• Flash Point: 166.5°C
• Refractive Index: 1.456
• PSA: 105.2